molecular formula C10H19N3O3 B5145701 2-[2-(2,2-dimethylpropanoyl)hydrazino]-N-isopropyl-2-oxoacetamide

2-[2-(2,2-dimethylpropanoyl)hydrazino]-N-isopropyl-2-oxoacetamide

Cat. No. B5145701
M. Wt: 229.28 g/mol
InChI Key: SDRSULHQQYLCGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(2,2-dimethylpropanoyl)hydrazino]-N-isopropyl-2-oxoacetamide, commonly known as DPH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPH belongs to the class of hydrazides and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of DPH is not fully understood. However, studies have suggested that DPH exerts its therapeutic effects through the inhibition of various signaling pathways, including the NF-κB pathway and the PI3K/Akt pathway. Additionally, DPH has been shown to inhibit the expression of various pro-inflammatory cytokines, including TNF-α and IL-6.
Biochemical and Physiological Effects
DPH has been shown to possess various biochemical and physiological effects. Studies have shown that DPH can reduce oxidative stress and inflammation, which are associated with various diseases, including cancer, Alzheimer's disease, and diabetes. Additionally, DPH has been shown to possess antitumor properties, which are attributed to its ability to induce apoptosis and inhibit cancer cell proliferation. Furthermore, DPH has been shown to possess neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Lastly, DPH has been shown to possess hypoglycemic effects and can improve insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

DPH possesses several advantages for lab experiments, including its stability, solubility, and ease of synthesis. Additionally, DPH has been shown to possess low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of DPH is its limited bioavailability, which may limit its therapeutic efficacy in vivo.

Future Directions

There are several future directions for the study of DPH. One of the future directions is to investigate the potential use of DPH in combination with other therapeutic agents for the treatment of various diseases. Additionally, future studies should focus on improving the bioavailability of DPH to enhance its therapeutic efficacy in vivo. Furthermore, the mechanism of action of DPH should be further elucidated to better understand its therapeutic potential. Lastly, future studies should investigate the potential use of DPH in clinical trials to determine its safety and efficacy in humans.
Conclusion
In conclusion, DPH is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPH has been synthesized through various methods and has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. DPH possesses various biochemical and physiological effects and has several advantages for lab experiments. However, the limited bioavailability of DPH is a limitation that needs to be addressed. Future studies should focus on improving the bioavailability of DPH and investigating its potential use in combination with other therapeutic agents for the treatment of various diseases.

Synthesis Methods

DPH has been synthesized through various methods, including the reaction between 2,2-dimethylpropanoic acid hydrazide and isopropyl oxalyl chloride. The reaction involves the formation of a hydrazone intermediate, which is then converted into DPH through the addition of a base. Other methods include the reaction between 2,2-dimethylpropanoic acid and isopropyl oxalate, followed by the addition of hydrazine hydrate.

Scientific Research Applications

DPH has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. DPH has been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Studies have shown that DPH can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, DPH has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Furthermore, DPH has been shown to possess hypoglycemic effects and can improve insulin sensitivity in diabetic animal models.

properties

IUPAC Name

2-[2-(2,2-dimethylpropanoyl)hydrazinyl]-2-oxo-N-propan-2-ylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19N3O3/c1-6(2)11-7(14)8(15)12-13-9(16)10(3,4)5/h6H,1-5H3,(H,11,14)(H,12,15)(H,13,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDRSULHQQYLCGW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NC(=O)C(=O)NNC(=O)C(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(2,2-dimethylpropanoyl)hydrazinyl]-2-oxo-N-propan-2-ylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.